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Compound of Interest

Compound Name: 7-Methyltetradecanoyl-CoA

Cat. No.: B15551542

Essential Safety and Handling Guide for 7-
Methyltetradecanoyl-CoA

Disclaimer: No specific Safety Data Sheet (SDS) for 7-Methyltetradecanoyl-CoA was found.
The following guidance is based on the general properties of long-chain fatty acyl-CoAs and
standard laboratory safety protocols. Researchers should handle this compound with caution
and adhere to all institutional safety policies.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 7-Methyltetradecanoyl-CoA. The
information is intended to supplement, not replace, comprehensive laboratory safety training
and institutional protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for 7-Methyltetradecanoyl-CoA is not available, it is prudent to
treat it as a potentially hazardous substance. Long-chain fatty acyl-CoAs are biochemically
active molecules.[1][2][3][4][5] Standard laboratory precautions should be followed. The
recommended Personal Protective Equipment (PPE) for handling 7-Methyltetradecanoyl-CoA
is outlined below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15551542?utm_src=pdf-interest
https://www.benchchem.com/product/b15551542?utm_src=pdf-body
https://www.benchchem.com/product/b15551542?utm_src=pdf-body
https://www.benchchem.com/product/b15551542?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1218279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4081121/
https://www.mdpi.com/1422-0067/23/15/8401
https://pmc.ncbi.nlm.nih.gov/articles/PMC5474144/
https://en.wikipedia.org/wiki/Acyl-CoA
https://www.benchchem.com/product/b15551542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specification

Purpose

Eye Protection

Safety Glasses with
Side Shields or
Goggles

ANSI Z87.1-compliant

Protects eyes from

splashes.

Hand Protection

Nitrile Gloves

Standard laboratory

grade

Protects skin from

contact.

Body Protection

Laboratory Coat

Standard

Protects clothing and
skin from

contamination.

Respiratory Protection

Not generally required

N/A

Use in a well-
ventilated area. If
aerosolization is
possible, use a fume
hood.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of 7-Methyltetradecanoyl-

CoA and ensure laboratory safety.

» Storage: Store at -20°C or below in a tightly sealed container to prevent degradation.[6]

« Handling:

o Allow the compound to equilibrate to room temperature before opening to prevent

condensation, which can lead to hydrolysis.

[¢]

[¢]

o

o

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Minimize inhalation of any dust or aerosols.

Use in a well-ventilated area or under a fume hood.
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Experimental Workflow

The following diagram illustrates a general workflow for handling 7-Methyltetradecanoyl-CoA
in a laboratory setting, from preparation to disposal.
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Workflow for Handling 7-Methyltetradecanoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell
signalling - PMC [pmc.ncbi.nim.nih.gov]

e 2. APeroxisomal Long-Chain Acyl-CoA Synthetase from Glycine max Involved in Lipid
Degradation - PMC [pmc.ncbi.nim.nih.gov]

e 3. mdpi.com [mdpi.com]

» 4. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism -
PMC [pmc.ncbi.nim.nih.gov]

» 5. Acyl-CoA - Wikipedia [en.wikipedia.org]

» 6. bioassaysys.com [bioassaysys.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 7-
Methyltetradecanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551542#personal-protective-equipment-for-
handling-7-methyltetradecanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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